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Compound of Interest

Compound Name: 5-Carboxypyridine-3-boronic acid

Cat. No.: B1273509

Technical Overview of 5-Carboxypyridine-3-
boronic acid

For Researchers, Scientists, and Drug Development Professionals

This document provides core technical specifications for 5-Carboxypyridine-3-boronic acid, a
heterocyclic organic compound incorporating a pyridine ring, a carboxylic acid group, and a
boronic acid functional group. Such bifunctional molecules are of interest in medicinal
chemistry and materials science, often serving as versatile building blocks in organic synthesis,
particularly in Suzuki-Miyaura cross-coupling reactions.

Core Molecular Data

The fundamental molecular properties of 5-Carboxypyridine-3-boronic acid are summarized
below. These data are essential for stoichiometric calculations, analytical characterization, and
computational modeling.
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Property Value Citation(s)
Molecular Formula CeHeBNOa4 [1112]
Molecular Weight 166.93 g/mol [1]
IUPAC Name 5—t.);)ronopyridine—3—carboxy|ic o

aci

InChl=1S/C6HBBNO4/cO-
InChl 6(10)4-1-5(7(11)12)3-8-2-4/h1-  [1]
3,11-12H,(H,9,10)

XKDATYTUCBKUQZ-
InChlKey [1]
UHFFFAOYSA-N

) B(C1=CC(=CN=C1)C(=0)0)
Canonical SMILES [1]
(O)o

CAS Number 913836-03-0 [1][3]

Logical Relationship of Compound Properties

The following diagram illustrates the direct relationship between the chemical compound and
its fundamental identifiers and properties.

5-Carboxypyridine-3-boronic acid

has has is named is identified by
Y Y Y Y
Molecular Formula Molecular Weight IUPAC Name CAS Number
CeHeBNOa4 166.93 g/mol 5-boronopyridine-3-carboxylic acid 913836-03-0

Click to download full resolution via product page

Caption: Relationship between the compound and its key molecular data.

Experimental Protocols & Further Research
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Detailed experimental protocols for the synthesis or application of 5-Carboxypyridine-3-
boronic acid are specific to the intended reaction and are typically found in peer-reviewed
chemical literature or patent filings. Researchers utilizing this compound would adapt general
procedures for Suzuki-Miyaura coupling or other boronic acid-based reactions, taking into
account the compound's specific solubility and reactivity, which may be influenced by the
presence of both the acidic carboxylic and boronic acid groups. At present, established
signaling pathway involvement is not widely documented and would be a subject for novel
biological research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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